Cas no 2763925-44-4 (ethyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate)

• Product Name: ethyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate
• CAS No: 2763925-44-4
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 5617288
• PubChem ID: 165995193
• Update Time: 2025-11-03

ethyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2763925-44-4
• EN300-28965220
• ethyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate

• Inchi： 1S/C11H12N4O2/c1-2-17-10(16)8-5-3-7(4-6-8)9-13-11(12)15-14-9/h3-6H,2H2,1H3,(H3,12,13,14,15)
• InChI Key： WSPPZKFVEQHWIZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)C1=NC(N)=NN1)=O

Computed Properties

• Exact Mass: 232.09602564g/mol
• Monoisotopic Mass: 232.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 93.9Ų

Additional information on ethyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate

Introduction to Ethyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate (CAS No. 2763925-44-4)

Ethyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate, a compound with the chemical formula C₁₂H₁₁N₃O₃, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound is characterized by its intricate structure, which includes a benzoate moiety linked to an amino-substituted triazole ring. The presence of these functional groups makes it a versatile candidate for further chemical modifications and biological studies.

The CAS number 2763925-44-4 uniquely identifies this compound in scientific literature and databases. Its molecular structure consists of a benzene ring esterified with an ethyl group at the 4-position, and an amino-substituted 1,2,4-triazole ring attached at the same position. This arrangement imparts unique electronic and steric properties to the molecule, making it of interest for various applications in drug discovery and material science.

In recent years, there has been growing interest in the development of new heterocyclic compounds due to their potential biological activities. The triazole ring is particularly noteworthy as it is known for its stability and ability to participate in hydrogen bonding interactions, which are crucial for molecular recognition processes. The benzoate moiety, on the other hand, contributes to the molecule's solubility and metabolic stability.

The synthesis of Ethyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate involves multi-step organic reactions that require precise control over reaction conditions. The key steps typically include the formation of the triazole ring through cycloaddition reactions and subsequent coupling with the benzoate group via esterification. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve yield and purity.

The biological activity of Ethyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate has been extensively studied in recent research. One notable area of investigation is its potential as an antimicrobial agent. Studies have shown that compounds containing triazole rings exhibit broad-spectrum antimicrobial activity against various bacterial and fungal strains. The presence of the amino group further enhances its interaction with microbial targets, leading to increased efficacy.

Additionally, Ethyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate has been explored for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and NF-κB. These findings suggest its potential as a lead compound for developing novel anti-inflammatory drugs.

The pharmacokinetic profile of Ethyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate is another critical aspect that has been examined. Its solubility in both water and organic solvents makes it suitable for various formulation strategies. Furthermore, preliminary toxicity studies indicate that it exhibits low acute toxicity at therapeutic doses, suggesting its safety for further clinical development.

In conclusion, Ethyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate (CAS No. 2763925-44-4) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play a crucial role in the discovery of new therapeutic agents.